5-(Diethylaminomethyl)-2-hydroxybenzoic acid

• IUPAC Name: 5-(diethylaminomethyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C12H17NO3/c1-3-13(4-2)8-9-5-6-11(14)10(7-9)12(15)16/h5-7,14H,3-4,8H2,1-2H3,(H,15,16)
• InChI Key: GLZSCZVKDLIKKN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=CC(=C(C=C1)O)C(=O)O
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

5-(Diethylaminomethyl)-2-hydroxybenzoic acid, also known as DEAA, is a chemical compound that has gained significant attention in scientific research in recent years. DEAA is a member of the salicylate family and is structurally similar to aspirin. It has been found to possess anti-inflammatory and analgesic properties and has potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 5-(Diethylaminomethyl)-2-hydroxybenzoic acid is not fully understood, but it is believed to involve the inhibition of cyclooxygenase enzymes, which are responsible for the production of inflammatory mediators. 5-(Diethylaminomethyl)-2-hydroxybenzoic acid has also been found to inhibit the production of reactive oxygen species, which are known to contribute to inflammation and tissue damage.
Biochemical and Physiological Effects
5-(Diethylaminomethyl)-2-hydroxybenzoic acid has been found to possess anti-inflammatory, analgesic, and anticancer properties. It has also been shown to possess antioxidant properties, which may contribute to its anti-inflammatory effects. 5-(Diethylaminomethyl)-2-hydroxybenzoic acid has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines, and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

5-(Diethylaminomethyl)-2-hydroxybenzoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications in various fields of research. However, 5-(Diethylaminomethyl)-2-hydroxybenzoic acid also has some limitations. It may exhibit cytotoxic effects at high concentrations, and its mechanism of action is not fully understood.

Future Directions

There are several potential future directions for research on 5-(Diethylaminomethyl)-2-hydroxybenzoic acid. One area of interest is the development of 5-(Diethylaminomethyl)-2-hydroxybenzoic acid-based drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the investigation of the mechanism of action of 5-(Diethylaminomethyl)-2-hydroxybenzoic acid, which may provide insights into the development of new treatments for these conditions. Additionally, further studies on the safety and toxicity of 5-(Diethylaminomethyl)-2-hydroxybenzoic acid are needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

5-(Diethylaminomethyl)-2-hydroxybenzoic acid can be synthesized through a multistep process involving the reaction of salicylic acid with diethylamine, followed by esterification and hydrolysis. The final product is obtained through crystallization and purification.

Scientific Research Applications

5-(Diethylaminomethyl)-2-hydroxybenzoic acid has been extensively studied for its potential applications in various fields of research. It has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. 5-(Diethylaminomethyl)-2-hydroxybenzoic acid has also been found to exhibit anticancer properties, with studies showing its ability to inhibit the growth of cancer cells.